Cas no 1226428-36-9 (N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide)

• Product Name: N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide
• CAS No: 1226428-36-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6261692
• PubChem ID: 49677611
• Update Time: 2025-06-11

N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide
• SR-01000926182-1
• F5893-0175
• 1226428-36-9
• SR-01000926182
• AKOS024527390
• VU0528015-1

• Inchi： 1S/C20H20N2O2/c1-3-16(14-8-5-4-6-9-14)20(23)21-17-11-7-10-15-12-13-18(24-2)22-19(15)17/h4-13,16H,3H2,1-2H3,(H,21,23)
• InChI Key： OQDHBGBLADKBJS-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NC1=CC=CC2=CC=C(N=C12)OC

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide

Comprehensive Overview of N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide (CAS No. 1226428-36-9): Properties, Applications, and Research Insights

N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide, identified by its CAS No. 1226428-36-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its versatile applications in drug discovery and material science. Its unique molecular structure, featuring a methoxyquinolinyl moiety and a phenylbutanamide side chain, contributes to its potential as a bioactive agent. Researchers are particularly interested in its interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The synthesis of N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide involves multi-step organic reactions, often starting with the functionalization of quinoline precursors. The methoxy group at the 2-position and the phenylbutanamide linkage are critical for its stability and reactivity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. Its CAS No. 1226428-36-9 serves as a universal identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In recent years, the demand for quinoline-based compounds like N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide has surged due to their potential in addressing global health challenges. For instance, researchers are exploring its role in modulating enzyme activity or as a scaffold for designing novel therapeutics. Public interest in topics such as "drug repurposing" and "targeted therapy" aligns with the study of such compounds, as they offer promising avenues for treating complex diseases. The compound's structural flexibility allows for modifications that could enhance its efficacy or reduce side effects.

From an industrial perspective, CAS No. 1226428-36-9 is often discussed in the context of sustainable chemistry. Innovations in green synthesis methods, such as catalytic processes or solvent-free reactions, are being applied to produce this compound more efficiently. Environmental concerns and regulatory pressures have driven the adoption of these practices, making them a hot topic among manufacturers and researchers alike. Additionally, the compound's potential applications in material science, such as in organic semiconductors or sensors, further broaden its relevance.

For those searching "N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide uses" or "CAS 1226428-36-9 suppliers," it is essential to note that this compound is primarily used in research settings. Its commercial availability is limited to specialized chemical vendors catering to academic and industrial laboratories. Quality control, including batch-to-batch consistency and impurity profiling, is critical for ensuring reliable experimental results. Researchers are advised to verify the credentials of suppliers and request certificates of analysis before procurement.

Looking ahead, the scientific community anticipates further breakthroughs involving N-(2-methoxyquinolin-8-yl)-2-phenylbutanamide. Collaborative efforts between computational chemists and experimentalists are likely to uncover new applications, leveraging tools like molecular docking and machine learning. As interest in personalized medicine grows, compounds with tunable properties, such as this one, will remain at the forefront of innovation. Stay updated with peer-reviewed journals and patent filings to track the latest developments related to CAS No. 1226428-36-9.